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Compound of Interest

Compound Name: 9-Heptacosanone

Cat. No.: B15477143

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comprehensive overview of the safety and handling protocols
for 9-Heptacosanone in a laboratory setting. Due to a lack of specific safety data for 9-
Heptacosanone, the information presented is largely extrapolated from data on similar long-
chain aliphatic ketones and general laboratory safety standards. All personnel should exercise
caution and adhere to established institutional and regulatory safety protocols.

Introduction to 9-Heptacosanone

9-Heptacosanone is a long-chain aliphatic ketone with the chemical formula C27Hs40. As a
solid, waxy compound, it is representative of a class of molecules with generally low reactivity
and toxicity compared to shorter-chain ketones. However, as with any chemical substance,
proper handling and safety precautions are paramount to ensure the well-being of laboratory
personnel and the integrity of research. This guide summarizes the available physical and
chemical data, outlines safe handling procedures, and provides a general experimental
workflow for managing this compound in a research environment.

Physical and Chemical Properties

Quantitative data for 9-Heptacosanone is not readily available. The following table
summarizes known properties of highly similar long-chain ketones and alkanes to provide an
estimation of its characteristics.
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Value (for analogous

Property Source
compounds)

Molecular Formula C27H540 N/A

Molecular Weight 394.72 g/mol [1]

White to pale yellow
Appearance ] [2]
solid/powder

~58-86 °C (estimated from n-
Melting Point heptacosane and [2][3]

heptacosanoic acid)

Boiling Point > 300 °C (estimated) [4]

Solubility Insoluble in water [3]

) ~0.8 g/cm3 (estimated from n-
Density [3]
heptacosane)

Health and Safety Information

Long-chain ketones are generally considered to have low toxicity.[5] However, it is prudent to
assume that any compound of unknown toxicity is hazardous.[6] The primary hazards
associated with solid, non-volatile ketones like 9-Heptacosanone are related to dust inhalation
and direct contact.

Hazard Identification

 Inhalation: Inhalation of dust may cause respiratory irritation.[7]
o Skin Contact: Prolonged or repeated contact may cause mild skin irritation.[7]
» Eye Contact: Direct contact with dust can cause eye irritation.[7]

¢ Ingestion: Expected to have low toxicity if ingested.

First Aid Measures

¢ Inhalation: Remove to fresh air. If symptoms persist, seek medical attention.[2]
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o Skin Contact: Wash with soap and water.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel
unwell.[2]

Experimental Protocols: General Handling and
Storage

The following protocols are based on general laboratory safety guidelines for handling non-
hazardous solid chemicals.[4][6][8]

Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling 9-Heptacosanone:[7][8]
o Eye Protection: Safety glasses or goggles.[2]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[7]

» Body Protection: A standard laboratory coat.[7]

Handling

e Work in a well-ventilated area.[7]

Minimize dust generation. Use a fume hood if the material is a fine powder or if heating is
involved.[6]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.[7]
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Storage

o Store in a cool, dry, and well-ventilated area.[2]
» Keep away from strong oxidizing agents.

e Ensure containers are properly labeled.[6]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not dispose of down the drain.[7]

Mandatory Visualizations
Experimental Workflow for Handling Solid Chemicals

The following diagram illustrates a standard workflow for safely handling solid chemicals like 9-
Heptacosanone in a laboratory setting.
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Standard Laboratory Workflow for Solid Chemicals
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Signaling Pathways and Logical Relationships

No specific signaling pathways involving 9-Heptacosanone have been identified in the
reviewed literature. The primary logical relationship to consider is the general safety principle
that all chemicals of unknown toxicity should be treated with a high degree of caution.[4]

Conclusion

While specific safety and handling data for 9-Heptacosanone are limited, a conservative
approach based on the properties of similar long-chain ketones and general laboratory safety
practices provides a robust framework for its safe management. Researchers, scientists, and
drug development professionals should always prioritize a culture of safety by adhering to
established protocols, utilizing appropriate personal protective equipment, and conducting
thorough risk assessments before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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